Cas no 66415-27-8 (Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)-)

Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)- Properties

Names and Identifiers

• Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)-
• 2,4,6-Tri-tert-butylbenzoic acid
• 2,4,6-tritert-butylbenzoic acid
• CAVNOUJHOZKWHP-UHFFFAOYSA-N
• Benzoic acid, 2,4,6-tri-tert-butyl-
• DTXSID90347618
• 66415-27-8
• SCHEMBL6466602
• 2,4,6-Tris(t-butyl)benzoic acid
• +Expand

• InChIKey： CAVNOUJHOZKWHP-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H30O2/c1-17(2,3)12-10-13(18(4,5)6)15(16(20)21)14(11-12)19(7,8)9/h10-11H,1-9H3,(H,20,21)
• SMILES： CC(C)(C)C1=CC(=C(C(=C1)C(C)(C)C)C(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 290.224580195g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 290.224580195g/mol
• Heavy Atom Count: 21
• Complexity: 352
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Topological Polar Surface Area: 37.3Ų